molecular formula C17H19N3 B8666635 3-(1H-Benzimidazol-1-yl)-N-benzylpropan-1-amine CAS No. 79837-13-1

3-(1H-Benzimidazol-1-yl)-N-benzylpropan-1-amine

Cat. No.: B8666635
CAS No.: 79837-13-1
M. Wt: 265.35 g/mol
InChI Key: JOVUFFZTJUGRQI-UHFFFAOYSA-N
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Description

3-(1H-Benzimidazol-1-yl)-N-benzylpropan-1-amine is a useful research compound. Its molecular formula is C17H19N3 and its molecular weight is 265.35 g/mol. The purity is usually 95%.
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Properties

CAS No.

79837-13-1

Molecular Formula

C17H19N3

Molecular Weight

265.35 g/mol

IUPAC Name

3-(benzimidazol-1-yl)-N-benzylpropan-1-amine

InChI

InChI=1S/C17H19N3/c1-2-7-15(8-3-1)13-18-11-6-12-20-14-19-16-9-4-5-10-17(16)20/h1-5,7-10,14,18H,6,11-13H2

InChI Key

JOVUFFZTJUGRQI-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CNCCCN2C=NC3=CC=CC=C32

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.5 Gram of 10% palladium on charcoal was prehydrogenated in 100 ml. of absolute ethanol until the uptake of hydrogen stopped. Then, a solution of 10 grams of 1H-benzimidazole-1-propanamine and 6.7 grams of benzaldehyde in 50 ml. of absolute ethanol was added and the mixture was stirred at atmospheric pressure and room temperature under hydrogen until the calculated amount of hydrogen was taken up. The catalyst was then removed by filtration and the solvent was evaporated to leave N-benzyl-1H-benzimidazole-1-propanamine as a colorless oil. This material was sufficiently pure for further reaction but, if desired, a pure sample could be obtained by column chromatography on silica gel.
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